Potassium Channel Inhibitor
  • Etimizol
    Etimizol
    • Cat. No.:
    • B346384
    • CAS No.:
    • 64-99-3
    • Molecular Formula:
    • C9H14N4O2
    • Molecular Weight:
    • 210.23 g/mol
    Description
    A xanthine-related, putative nootropic drug.
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  • Allocryptopine
    Allocryptopine
    • Cat. No.:
    • B1665238
    • CAS No.:
    • 485-91-6
    • Molecular Formula:
    • C21H23NO5
    • Molecular Weight:
    • 369.4 g/mol
    Description
    Allocryptopine is a dibenzazecine alkaloid, an organic heterotetracyclic compound, a tertiary amino compound, a cyclic ketone, a cyclic acetal and an aromatic ether.
    Allocryptopine has been reported in Coryda...
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  • Gea 857
    Gea 857
    • Cat. No.:
    • B1671417
    • CAS No.:
    • 120493-42-7
    • Molecular Formula:
    • C15H22ClNO2
    • Molecular Weight:
    • 283.79 g/mol
    Description
    structure given in first source
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  • Rosuvastatin
    Rosuvastatin
    • Cat. No.:
    • B1679574
    • CAS No.:
    • 287714-41-4
    • Molecular Formula:
    • C22H28FN3O6S
    • Molecular Weight:
    • 481.5 g/mol
    Description
    Rosuvastatin is a HMG-CoA Reductase Inhibitor. The mechanism of action of rosuvastatin is as a Hydroxymethylglutaryl-CoA Reductase Inhibitor.
    Rosuvastatin is a commonly used cholesterol lowering agent (statin) that is associated with mild, asymptomatic and self-limited serum aminotransferase elevations during therapy, and rarely with clinically apparent acute liver injury.
    Rosuvastatin is a statin with antilipidemic and potential antineoplastic activities. Rosuvastatin selectively and competitively binds to and inhibits hepatic hydroxymethyl-glutaryl coenzyme A (HMG-CoA) reductase, the enzyme which catalyzes the conversion of HMG-CoA to mevalonate, a precursor of cholesterol. This leads to a decrease in hepatic cholesterol levels and increase in uptake of LDL cholesterol. In addition, rosuvastatin, like other statins, exhibits pro-apoptotic, growth inhibitory, and pro-differentiation activities in a variety of tumor cell types;  these antineoplastic activities may be due, in part, to inhibition of the isoprenylation of Ras and Rho GTPases and related signaling cascades.
    ROSUVASTATIN is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2003 and has 7 approved and 81 investigational indications.
    Rosuvastatin is an antilipemic agent that competitively inhibits hydroxymethylglutaryl-coenzyme A (HMG-CoA) reductase. HMG-CoA reducuase catalyzes the conversion of HMG-CoA to mevalonic acid, the rate-limiting step in cholesterol biosynthesis. Rosuvastatin belongs to a class of medications called statins and is used to reduce plasma cholesterol levels and prevent cardiovascular disease.
    See also: Rosuvastatin Calcium (active moiety of);  Rosuvastatin Zinc (active moiety of)."> Rosuvastatin is a dihydroxy monocarboxylic acid that is (6E)-7-{4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-(propan-2-yl)pyrimidin-5-yl} hept-6-enoic acid carrying two hydroxy substituents at positions ...
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  • Senicapoc
    Senicapoc
    • Cat. No.:
    • B1681619
    • CAS No.:
    • 289656-45-7
    • Molecular Formula:
    • C20H15F2NO
    • Molecular Weight:
    • 323.3 g/mol
    Description
    Senicapoc (ICA-17043) is a novel Gardos channel blocker. It is being investigated for the treatment of sickle cell disease.
    Senicapoc is an orally bioavailable inhibitor of the calcium-activated potassium cha...
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  • Tripamide
    Tripamide
    • Cat. No.:
    • B1683664
    • CAS No.:
    • 73803-48-2
    • Molecular Formula:
    • C16H20ClN3O3S
    • Molecular Weight:
    • 369.9 g/mol
    Description
    Tripamide is an organic molecular entity.
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  • VU0134992 hydrochloride
    VU0134992 hydrochloride
    • Cat. No.:
    • B2740452
    • CAS No.:
    • Molecular Formula:
    • C20H32BrClN2O2
    • Molecular Weight:
    • 447.8 g/mol
    Description
    VU0134992 hydrochloride is a useful research compound. Its molecular formula is C20H32BrClN2O2 and its molecular weight is 447.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0134992 hyd...
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  • AMP-PNP tetralithium
    AMP-PNP tetralithium
    • Cat. No.:
    • B11927768
    • CAS No.:
    • Molecular Formula:
    • C10H13Li4N6O12P3
    • Molecular Weight:
    • 530.0 g/mol
    Description
    See other relationships...
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  • CVN293
    CVN293
    • Cat. No.:
    • B15136992
    • CAS No.:
    • Molecular Formula:
    • C14H10FN7O
    • Molecular Weight:
    • 311.27 g/mol
    Description
    CVN293 is a useful research compound. Its molecular formula is C14H10FN7O and its molecular weight is 311.27 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CVN293 suitable for many research...
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  • G-479
    G-479
    • Cat. No.:
    • B15612159
    • CAS No.:
    • Molecular Formula:
    • C16H15FIN5O4
    • Molecular Weight:
    • 487.22 g/mol
    Description
    G-479 is a useful research compound. Its molecular formula is C16H15FIN5O4 and its molecular weight is 487.22 g/mol. The purity is usually 95%.
    BenchChem offers high-quality G-479 suitable for many research...
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